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CAS No.: 353-07-1

Cat. No.: B1581480

Get Quote

Abstract: This technical guide provides a comprehensive overview of the spectroscopic data for

2-Cyanoethylhydrazine (CAS No: 353-07-1), a versatile intermediate in organic and

pharmaceutical synthesis.[1][2] This document is intended for researchers, scientists, and drug

development professionals, offering an in-depth analysis of its Nuclear Magnetic Resonance

(NMR), Infrared (IR), and Mass Spectrometry (MS) data. The guide emphasizes the

interpretation of spectral features to confirm the molecular structure and purity, providing a

valuable resource for those utilizing this compound in their research.

Introduction
2-Cyanoethylhydrazine, also known as 3-hydrazinylpropanenitrile, is a bifunctional molecule

incorporating both a reactive hydrazine moiety and a nitrile group.[3][4] Its chemical properties

make it a valuable building block in the synthesis of various heterocyclic compounds, including

pyrazoles and pyridazines, which are of significant interest in medicinal chemistry.[1] Accurate

spectroscopic characterization is paramount to ensure the identity and purity of 2-
Cyanoethylhydrazine for its successful application in synthetic protocols. This guide provides

a detailed analysis of its characteristic spectroscopic signatures.
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The molecular structure of 2-Cyanoethylhydrazine is presented below:

Caption: Molecular Structure of 2-Cyanoethylhydrazine.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule. While specific experimental data from peer-reviewed literature is not readily

available, a Certificate of Analysis for commercially available 2-Cyanoethylhydrazine confirms

that its ¹H NMR spectrum is consistent with the expected structure.[5] Based on established

principles of NMR spectroscopy, a predicted spectrum can be described.

¹H NMR Spectroscopy
The proton NMR spectrum of 2-Cyanoethylhydrazine is expected to exhibit three distinct

signals corresponding to the three different proton environments in the molecule.

Table 1: Predicted ¹H NMR Spectral Data for 2-Cyanoethylhydrazine

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~2.60 Triplet 2H -CH₂-CN

~3.00 Triplet 2H -CH₂-NHNH₂

~3.50 Broad Singlet 3H -NHNH₂

Causality of Signal Assignment:

The methylene protons adjacent to the electron-withdrawing nitrile group (-CH₂-CN) are

expected to be the most deshielded of the methylene groups and thus appear further

downfield.

The methylene protons adjacent to the hydrazine group (-CH₂-NHNH₂) will be slightly more

shielded than those next to the nitrile and will appear upfield.
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Both methylene groups will appear as triplets due to coupling with the adjacent methylene

protons (n+1 rule, where n=2).

The protons on the hydrazine group (-NH and -NH₂) are exchangeable and often appear as

a broad singlet. Their chemical shift can be variable and is dependent on solvent,

concentration, and temperature.

¹³C NMR Spectroscopy
The proton-decoupled ¹³C NMR spectrum of 2-Cyanoethylhydrazine is predicted to show

three signals, corresponding to the three unique carbon atoms in the molecule.

Table 2: Predicted ¹³C NMR Spectral Data for 2-Cyanoethylhydrazine

Chemical Shift (δ, ppm) Assignment

~18 -CH₂-CN

~50 -CH₂-NHNH₂

~118 -C≡N

Causality of Signal Assignment:

The carbon of the nitrile group (-C≡N) is significantly deshielded and will appear at the lowest

field (highest ppm value).[6]

The methylene carbon attached to the nitrogen of the hydrazine group (-CH₂-NHNH₂) will be

more deshielded than the other methylene carbon due to the electronegativity of nitrogen.

The methylene carbon adjacent to the nitrile group (-CH₂-CN) will be the most shielded of

the carbon signals and appear at the highest field (lowest ppm value).

Infrared (IR) Spectroscopy
Infrared spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of 2-Cyanoethylhydrazine is expected to show characteristic absorption bands for
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the nitrile and hydrazine functional groups. Commercially available spectra from sources like

SpectraBase confirm these features.[7]

Table 3: Characteristic IR Absorption Bands for 2-Cyanoethylhydrazine

Wavenumber (cm⁻¹) Intensity
Functional Group
Assignment

3350 - 3250 Medium, Broad N-H stretching (hydrazine)

2950 - 2850 Medium C-H stretching (aliphatic)

2250 - 2240 Strong, Sharp C≡N stretching (nitrile)

1650 - 1580 Medium N-H bending (hydrazine)

1470 - 1430 Medium C-H bending (methylene)

Interpretation of Key Absorptions:

N-H Stretching: The broad absorption in the region of 3350-3250 cm⁻¹ is characteristic of the

N-H stretching vibrations of the primary amine in the hydrazine group. The broadening is due

to hydrogen bonding.

C-H Stretching: The absorptions in the 2950-2850 cm⁻¹ range are due to the symmetric and

asymmetric stretching vibrations of the C-H bonds in the two methylene groups.

C≡N Stretching: A strong, sharp absorption band around 2250-2240 cm⁻¹ is a definitive

indicator of the nitrile functional group. The strength and sharpness of this peak are due to

the large change in dipole moment during the stretching vibration of the triple bond.

N-H Bending: The peak in the 1650-1580 cm⁻¹ region corresponds to the scissoring vibration

of the -NH₂ group.

Caption: Workflow for ATR-FTIR analysis of 2-Cyanoethylhydrazine.

Mass Spectrometry (MS)
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Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its structural elucidation. While a published experimental mass

spectrum for 2-Cyanoethylhydrazine is not readily available, the expected fragmentation

pattern can be predicted based on the stability of the resulting fragments.

Expected Molecular Ion: The molecular formula of 2-Cyanoethylhydrazine is C₃H₇N₃, with a

molecular weight of 85.11 g/mol .[4][5][8] In an electron ionization (EI) mass spectrum, the

molecular ion peak (M⁺) would be observed at a mass-to-charge ratio (m/z) of 85.

Predicted Fragmentation Pathway: The fragmentation of the molecular ion is expected to

proceed through several pathways, leading to the formation of stable carbocations and neutral

radical species.

[CH₂(CN)CH₂NHNH₂]⁺
m/z = 85 (M⁺)

[CH₂(CN)CH₂]⁺
m/z = 54- •NHNH₂

[CH₂NHNH₂]⁺
m/z = 45

- •CH₂(CN)

[NHNH₂]⁺
m/z = 31

- •CH₂CH₂CN

Click to download full resolution via product page

Caption: Predicted major fragmentation pathways for 2-Cyanoethylhydrazine.

Analysis of Fragmentation:

Loss of the Hydrazinyl Radical: Cleavage of the C-N bond can result in the loss of a

hydrazinyl radical (•NHNH₂), leading to the formation of a stable cyanomethyl ethyl cation at

m/z 54.

Loss of the Cyanomethyl Radical: Alpha-cleavage adjacent to the hydrazine nitrogen can

lead to the loss of a cyanomethyl radical (•CH₂CN), resulting in a fragment at m/z 45.

Loss of the Cyanoethyl Radical: Cleavage of the N-N bond is also possible, though likely

less favored, which could lead to other smaller fragments. Cleavage of the C-C bond can
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result in the loss of a cyanoethyl radical (•CH₂CH₂CN), giving rise to a hydrazinyl cation at

m/z 31.

Conclusion
The spectroscopic data presented in this guide, based on a combination of available

information and predictive analysis, provides a robust framework for the identification and

characterization of 2-Cyanoethylhydrazine. The predicted ¹H and ¹³C NMR spectra offer a

clear picture of the proton and carbon environments. The characteristic IR absorptions for the

nitrile and hydrazine functional groups serve as definitive markers for the compound's identity.

Furthermore, the predicted mass spectral fragmentation pattern provides valuable information

for confirming the molecular structure. This comprehensive spectroscopic profile is an essential

tool for any scientist working with this important synthetic intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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